molecular formula C10H17NO B8339925 6-(But-3-en-1-yloxy)hexanenitrile

6-(But-3-en-1-yloxy)hexanenitrile

Cat. No. B8339925
M. Wt: 167.25 g/mol
InChI Key: KKOVDYQUENCFJK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-(But-3-en-1-yloxy)hexanenitrile is a useful research compound. Its molecular formula is C10H17NO and its molecular weight is 167.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-(But-3-en-1-yloxy)hexanenitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(But-3-en-1-yloxy)hexanenitrile including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

6-(But-3-en-1-yloxy)hexanenitrile

Molecular Formula

C10H17NO

Molecular Weight

167.25 g/mol

IUPAC Name

6-but-3-enoxyhexanenitrile

InChI

InChI=1S/C10H17NO/c1-2-3-9-12-10-7-5-4-6-8-11/h2H,1,3-7,9-10H2

InChI Key

KKOVDYQUENCFJK-UHFFFAOYSA-N

Canonical SMILES

C=CCCOCCCCCC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

6-Bromocapronitrile (1.19 ml, 9.00 mmol) and 3-buten-1-ol (946 ul, 11.0 mmol) were added to a stirred solution of potassium hydroxide (6.16 g, 110 mmol) and tetra-butylammonium bromide (434 mg, 1.35 mmol) in water (6 ml) and dichloromethane (2 ml). The reaction was stirred at room temperature for 4 days and then washed with diethyl ether (2×50 ml). The combined organics were washed with water (3×30 ml), dried (magnesium sulphate) and the solvent removed in vacuo to furnish the title compound as a colourless oil, 1.48 g.
Quantity
1.19 mL
Type
reactant
Reaction Step One
Quantity
946 μL
Type
reactant
Reaction Step One
Quantity
6.16 g
Type
reactant
Reaction Step One
Quantity
434 mg
Type
catalyst
Reaction Step One
Name
Quantity
6 mL
Type
solvent
Reaction Step One
Quantity
2 mL
Type
solvent
Reaction Step One

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